Cas no 1000370-24-0 (3-(3-Fluorobenzyl)-4-(3-fluorobenzyl)oxybenzaldehyde)

3-(3-Fluorobenzyl)-4-(3-fluorobenzyl)oxybenzaldehyde is a fluorinated aromatic aldehyde characterized by its dual benzyl ether and benzyl substitution, both functionalized with fluorine at the meta-position. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The presence of fluorine atoms enhances its reactivity and stability, making it suitable for selective transformations such as nucleophilic substitutions or cross-coupling reactions. Its structural features, including the aldehyde group, allow for further derivatization, enabling the synthesis of complex molecular architectures. The compound is typically handled under controlled conditions due to its sensitivity to air and moisture.
3-(3-Fluorobenzyl)-4-(3-fluorobenzyl)oxybenzaldehyde structure
1000370-24-0 structure
Product Name:3-(3-Fluorobenzyl)-4-(3-fluorobenzyl)oxybenzaldehyde
CAS No:1000370-24-0
MF:C21H16F2O2
MW:338.347352981567
MDL:MFCD28502380
CID:2094497
PubChem ID:86631574
Update Time:2025-11-01

3-(3-Fluorobenzyl)-4-(3-fluorobenzyl)oxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Fluorobenzyl)-4-((3-fluorobenzyl)oxy)benzaldehyde
    • 3-(3-fluorobenzyl)-4-(3-fluoro-benzyloxy)benzaldehyde
    • 4-[(3-Fluorophenyl)methoxy]-3-[(3-fluorophenyl)methyl]benzaldehyde
    • Safinamide Impurity 2
    • P14995
    • SCHEMBL2936923
    • C21H16F2O2
    • 3-(3-Fluorobenzyl)-4-[(3-fluorobenzyl)oxy]benzaldehyde
    • 3-(3-fluorobenzyl)-4-(3-fluorobenzyloxy)benzaldehyde
    • DB-182668
    • 1000370-24-0
    • CS-0051083
    • NT6X4FQA57
    • AS-52380
    • MFCD28502380
    • SB17861
    • BCP30694
    • DTXSID401165992
    • VIFRWCOSLMTDSZ-UHFFFAOYSA-N
    • Benzaldehyde, 4-[(3-fluorophenyl)methoxy]-3-[(3-fluorophenyl)methyl]-
    • AKOS025289813
    • 4-((3-Fluorophenyl)methoxy)-3-((3-fluorophenyl)methyl)benzaldehyde
    • 4-[(3-Fluorophenyl)methoxy]-3-[(3-fluorophenyl)methyl]benzaldehyde (ACI)
    • 112-688-0
    • 3-(3-Fluorobenzyl)-4-(3-fluorobenzyl)oxybenzaldehyde
    • MDL: MFCD28502380
    • Inchi: 1S/C21H16F2O2/c22-19-5-1-3-15(11-19)9-18-10-16(13-24)7-8-21(18)25-14-17-4-2-6-20(23)12-17/h1-8,10-13H,9,14H2
    • InChI Key: VIFRWCOSLMTDSZ-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)CC1=CC(C=O)=CC=C1OCC1C=CC=C(C=1)F

Computed Properties

  • Exact Mass: 338.11183607g/mol
  • Monoisotopic Mass: 338.11183607g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.236±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (1.2E-4 g/L) (25 ºC),

3-(3-Fluorobenzyl)-4-(3-fluorobenzyl)oxybenzaldehyde Security Information

3-(3-Fluorobenzyl)-4-(3-fluorobenzyl)oxybenzaldehyde Pricemore >>

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abcr
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Additional information on 3-(3-Fluorobenzyl)-4-(3-fluorobenzyl)oxybenzaldehyde

Comprehensive Overview of 3-(3-Fluorobenzyl)-4-(3-fluorobenzyl)oxybenzaldehyde (CAS No. 1000370-24-0)

3-(3-Fluorobenzyl)-4-(3-fluorobenzyl)oxybenzaldehyde (CAS No. 1000370-24-0) is a fluorinated aromatic aldehyde with significant applications in pharmaceutical and material science research. This compound, characterized by its fluorobenzyl substituents, has garnered attention due to its unique chemical properties and potential in drug discovery. Researchers are increasingly exploring its role in the synthesis of bioactive molecules, particularly in the development of targeted therapies and small-molecule inhibitors.

The structural features of 3-(3-Fluorobenzyl)-4-(3-fluorobenzyl)oxybenzaldehyde include a benzaldehyde core modified with two 3-fluorobenzyl groups. This design enhances its reactivity and selectivity, making it a valuable intermediate in organic synthesis. Recent studies highlight its utility in cross-coupling reactions and as a precursor for fluorescent probes, aligning with the growing demand for advanced diagnostic tools in biomedical research.

In the context of green chemistry, this compound is also being evaluated for its compatibility with sustainable synthesis methods. With the rise of environmentally friendly practices, researchers are optimizing its production to minimize waste and energy consumption. This aligns with global trends toward eco-conscious chemical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in material science. Its fluorinated aromatic structure contributes to thermal stability and electronic properties, making it a candidate for organic electronics and polymer additives. As industries seek high-performance materials, 3-(3-Fluorobenzyl)-4-(3-fluorobenzyl)oxybenzaldehyde is being explored for applications in flexible displays and conductive coatings.

Frequently asked questions about this compound include its solubility, storage conditions, and handling precautions. Proper storage in a cool, dry environment is recommended to maintain stability. Additionally, its spectroscopic data (e.g., NMR, IR) is often requested for verification purposes, reflecting the importance of analytical validation in research workflows.

In summary, 3-(3-Fluorobenzyl)-4-(3-fluorobenzyl)oxybenzaldehyde (CAS No. 1000370-24-0) is a versatile compound with broad applications in pharmaceuticals, material science, and sustainable chemistry. Its unique properties and adaptability to modern research trends make it a subject of ongoing investigation, particularly in fields prioritizing innovation and efficiency.

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